Cas no 7006-35-1 (L-Histidine Base)

L-Histidine Base structure
L-Histidine Base structure
Product Name:L-Histidine Base
CAS No:7006-35-1
MF:C6H9N3O2
MW:155.154560804367
CID:974568
PubChem ID:6274
Update Time:2025-04-19

L-Histidine Base Chemical and Physical Properties

Names and Identifiers

    • L-Histidine Base
    • NS00074195
    • CS-7781
    • HISTIDINE (EP MONOGRAPH)
    • BDBM181118
    • L-beta-(4-Imidazolyl)alanin
    • US9138393, Histidine
    • L-HISTIDINE [FHFI]
    • AC-35086
    • Z359369984
    • CHEMBL17962
    • 4-(2-Amino-2-carboxyethyl)imidazole
    • (S)-alpha-Amino-1H-imidazole-4-propionate
    • L-His
    • Anti-rheuma
    • 1lag
    • M02982
    • Q485277
    • Lopac-H-8125
    • bmse000976
    • (2S)-2-amino-3-(imidazol-4-yl)propanoic acid
    • L-Histidine, Pharmaceutical Secondary Standard; Certified Reference Material
    • HISTIDINE (II)
    • Histidinum [INN-Latin]
    • DTXSID9023126
    • 1H-Imidazole-4-propanoic acid, .alpha.-amino-, (S)-
    • (S)-a-Amino-1H-imidazole-4-propanoic acid
    • NSC-137773
    • amino-4-imidazoleproprionate
    • (S)-alpha-amino-1H-imidazole-4-propanoic acid
    • amino-1H-imidazole-4-propanoate
    • SERINE IMPURITY C [EP IMPURITY]
    • Istidina
    • 1H-Imidazole-4-propanoic acid, alpha-amino-, (S)-
    • GTPL4670
    • AI3-26558
    • Histidina [INN-Spanish]
    • histidina
    • (S)-2-Amino-3-(4-imidazolyl)propionic acid
    • AM81801
    • CHEBI:15971
    • 3-(1H-imidazol-4-yl)-L-Alanine
    • AKOS026676613
    • (S)-2-amino-3-(1H-imidazol-4-yl)propanoic acid
    • (2S)-2-amino-3-(1H-imidazol-4-yl)propanoic acid
    • L-Histidine, Vetec(TM) reagent grade, >=99%
    • glyoxaline-5-alanine
    • AS-14171
    • L-Histidine, p.a., 98.5%
    • amino-1H-imidazole-4-propanoic acid
    • amino-4-imidazoleproprionic acid
    • Histidine (L-Histidine)
    • CAREDO Treating Periodontitis Toothpastes
    • (L)-Histidine
    • US9144538, Histidine
    • HISTIDINE, L-
    • HISTIDINE [USP MONOGRAPH]
    • L-hystidine
    • L-histidine
    • H-2310
    • SDCCGSBI-0050549.P002
    • HISTIDINE [EP MONOGRAPH]
    • HISTIDINE [WHO-DD]
    • HSDB 1810
    • L-His-OH
    • (S)-2-Amino-3-(4-imidazolyl)propionsaeure
    • NCGC00162189-01
    • (S)1H-Imidazole-4-alanine
    • Histidina (INN-Spanish)
    • HISTIDINE [USAN]
    • 71-00-1
    • (S)-4-(2-Amino-2-carboxyethyl)imidazole
    • HY-N0832
    • (S)-Histidine
    • Histidine (USP/INN)
    • L-HISTIDINE [USP-RS]
    • BDBM7953
    • MFCD00064315
    • HISTIDINE [MART.]
    • (S)-1H-Imidazole-4-alanine
    • alpha-Amino-1H-imidazole-4-propionic acid, (S)-
    • L-Histidine (H-His-OH)
    • CCG-204656
    • F8889-0575
    • his
    • NCGC00162189-05
    • Histidine, European Pharmacopoeia (EP) Reference Standard
    • HISTIDINE (USP MONOGRAPH)
    • (S)-alpha-Amino-1H-imidazole-4-propanoate
    • (S)-2-Amino-3-(imidazol-4-yl)propanoic acid
    • D70843
    • EINECS 200-745-3
    • L-Histidine, non-animal source
    • HISTIDINE [VANDF]
    • (S)-a-Amino-1H-imidazole-4-propanoate
    • UNII-4QD397987E
    • L-Histidine, SAJ special grade, >=98.5%
    • Treating Periodontitis Toothpaste
    • B81AEDB0-EACA-4296-9BAB-52D60F137FFB
    • H0149
    • L-beta-(4-Imidazolyl)-alpha-alanin
    • HISTIDINE [INN]
    • DB00117
    • [3H]histidine
    • Lopac0_000566
    • C00135
    • H-His-OH
    • L-(-)-Histidine
    • [3H]-histidine
    • (2S)-2-amino-3-(1H-imidazol-4-yl)propanoic acid hydrochloride
    • 4QD397987E
    • L-Histidine, United States Pharmacopeia (USP) Reference Standard
    • bmse001015
    • HISTIDINE [II]
    • HISTIDINE [MI]
    • AKOS015854051
    • S3989
    • L-Hisidine
    • 7006-35-1
    • Imidazole C-4(5) deriv. 5
    • F8881-8926
    • 1H-Imidazole-4-alanine, (S)-
    • NSC 137773
    • NSC137773
    • SCHEMBL3259
    • Histidine, monohydrochloride
    • S-Histidine
    • FEMA No. 3694
    • 1hsl
    • L-Histidine, BioUltra, >=99.5% (NT)
    • histidine
    • CAREDO Treating Periodontitis Toothpastes100g
    • NCGC00162189-02
    • bmse000039
    • L-2-Amino-3-(4-imidazolyl)propionic acid
    • L-Histidine, ReagentPlus(R), >=99% (TLC)
    • HISTIDINE (MART.)
    • Histidine [USAN:INN]
    • L-Histidine (JP17)
    • CHEBI:27570
    • L-HISTIDINE [FCC]
    • L-Alanine, 3-(1H-imidazol-4-yl)-
    • alpha-Amino-4(or 5)-imidazolepropionic acid
    • L-HISTIDINE [JAN]
    • (S)-alpha-Amino-1H-imidazole-4-propionic acid
    • EN300-57334
    • NCGC00015518-01
    • D00032
    • HISTIDINE [HSDB]
    • DTXCID503126
    • L-Histidine, cell culture tested, meets EP, USP testing specifications, from non-animal source
    • L-Histidin
    • Histidinum (INN-Latin)
    • Histidinum
    • L-Histidine, certified reference material, TraceCERT(R)
    • (2S)-2-amino-3-(1H-imidazol-5-yl)propanoic acid
    • Histidine (VAN)
    • GTPL3310
    • Histidine,(S)
    • Inchi: 1S/C6H9N3O2/c7-5(6(10)11)1-4-2-8-3-9-4/h2-3,5H,1,7H2,(H,8,9)(H,10,11)
    • InChI Key: HNDVDQJCIGZPNO-UHFFFAOYSA-N
    • SMILES: NC(C(=O)O)CC1N=CNC=1

Computed Properties

  • Exact Mass: 155.069476538g/mol
  • Monoisotopic Mass: 155.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 92Ų

Experimental Properties

  • LogP: log Kow= -3.32
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